Cas no 1546092-27-6 (4-(2-methoxypyridin-4-yl)benzaldehyde)

• Product Name: 4-(2-methoxypyridin-4-yl)benzaldehyde
• CAS No: 1546092-27-6
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 6256791
• PubChem ID: 81850160
• Update Time: 2025-06-08

4-(2-methoxypyridin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxypyridin-4-yl)benzaldehyde
• AKOS020831600
• EN300-1067977
• 1546092-27-6
• A1-64690

• Inchi： 1S/C13H11NO2/c1-16-13-8-12(6-7-14-13)11-4-2-10(9-15)3-5-11/h2-9H,1H3
• InChI Key： NYFCOPAJADZSLN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(2-methoxypyridin-4-yl)benzaldehyde

Introduction to 4-(2-methoxypyridin-4-yl)benzaldehyde (CAS No. 1546092-27-6) and Its Emerging Applications in Chemical Biology and Medicine

The compound 4-(2-methoxypyridin-4-yl)benzaldehyde, identified by the CAS number 1546092-27-6, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This review aims to provide a comprehensive overview of its structural features, synthetic pathways, and, most notably, its recent applications in pharmaceutical research and drug development.

Structural and Chemical Properties

The molecular framework of 4-(2-methoxypyridin-4-yl)benzaldehyde consists of a benzaldehyde moiety conjugated with a 2-methoxypyridine ring. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for designing bioactive compounds. The presence of the methoxy group on the pyridine ring enhances its solubility in polar solvents while maintaining sufficient lipophilicity for cell membrane permeability. Such characteristics are particularly valuable in medicinal chemistry, where optimal pharmacokinetic profiles are often sought after.

Synthetic Approaches

The synthesis of 4-(2-methoxypyridin-4-yl)benzaldehyde can be achieved through multiple pathways, each with its own advantages and limitations. One common method involves the condensation of 4-formylpyridine with 2-methoxybenzyl bromide under basic conditions, followed by purification via column chromatography. Alternatively, palladium-catalyzed cross-coupling reactions have also been explored, offering higher yields and cleaner reaction profiles. Recent advances in flow chemistry have further streamlined the synthesis of this compound, making it more scalable for industrial applications.

Pharmaceutical Applications

The pharmacological relevance of 4-(2-methoxypyridin-4-yl)benzaldehyde has been increasingly recognized in recent years. Its dual functionality as both an aldehyde and a pyridine derivative allows it to interact with a wide range of biological targets. Notably, this compound has shown promise as an intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine moiety serves as a hinge-binding region, while the aldehyde group can form covalent bonds with cysteine residues in target proteins, enhancing binding affinity.

Recent Research Findings

Recent studies have highlighted the therapeutic potential of derivatives of 4-(2-methoxypyridin-4-yl)benzaldehyde in treating neurological disorders. For instance, modifications to the benzaldehyde core have led to the discovery of compounds that exhibit neuroprotective effects by inhibiting glutamate overactivity—a key mechanism in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, researchers have explored its antimicrobial properties, demonstrating that certain analogs exhibit potent activity against resistant bacterial strains by disrupting bacterial cell wall synthesis.

Future Perspectives

The future of 4-(2-methoxypyridin-4-yl)benzaldehyde lies in its continued exploration as a pharmacophore for drug discovery. With advancements in computational chemistry and high-throughput screening technologies, new derivatives can be rapidly designed and tested for their biological activity. Furthermore, its compatibility with green chemistry principles makes it an attractive candidate for sustainable drug development initiatives. As research progresses, it is anticipated that this compound will play an increasingly pivotal role in addressing unmet medical needs across various therapeutic areas.